Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate
Overview
Description
Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate (MBFQC) is an organic compound commonly used in scientific research. It is an important synthetic intermediate in the production of pharmaceuticals, agrochemicals, and other industrial products. MBFQC has been widely studied for its potential applications in medicinal chemistry, biochemistry, and drug discovery.
Scientific Research Applications
Antibacterial Applications
“Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate” is a type of fluoroquinolone . Fluoroquinolones are known for their antibacterial properties. They work by inhibiting bacterial DNA-gyrase, which is essential for bacterial DNA replication . This makes them effective against a wide range of bacteria, including strains resistant to other classes of antibacterials .
Synthesis of Heterocycles
The compound can be used in the synthesis of related four-membered to seven-membered heterocycles . These heterocycles often exhibit unique biological activities .
Complex Formation with Metals
Fluoroquinolones, including “Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate”, can form complexes with metals . These complexes have potential applications in various fields, including medicinal chemistry and materials science .
Research and Experimental Use
“Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate” is offered for experimental and research use . It can be used in laboratory settings to study its properties and potential applications.
Pharmaceutical Applications
Given its structural similarity to other fluoroquinolones that have been used as pharmaceuticals , “Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate” could potentially be used in the development of new drugs. However, further research would be needed to confirm its efficacy and safety.
Material Science Applications
The ability of fluoroquinolones to form complexes with metals could potentially be utilized in material science, for example, in the creation of new materials with unique properties.
properties
IUPAC Name |
methyl 8-bromo-6-fluoro-4-oxo-1H-quinoline-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7BrFNO3/c1-17-11(16)8-4-9(15)6-2-5(13)3-7(12)10(6)14-8/h2-4H,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTKGKDXIUWTKAR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=O)C2=C(N1)C(=CC(=C2)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7BrFNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50674513 |
Source
|
| Record name | Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50674513 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
442549-68-0 |
Source
|
| Record name | Methyl 8-bromo-6-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50674513 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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